Cas no 32571-11-2 (2H-Azepin-2-one, 1,5,6,7-tetrahydro-4-methoxy-)

• Product Name: 2H-Azepin-2-one, 1,5,6,7-tetrahydro-4-methoxy-
• CAS No: 32571-11-2
• Molecular Formula: C₇H₁₁NO₂
• Molecular Weight: 141.168
• CID: 3939259
• PubChem ID: 20204044

2H-Azepin-2-one, 1,5,6,7-tetrahydro-4-methoxy- Properties

Names and Identifiers

• 2H-Azepin-2-one, 1,5,6,7-tetrahydro-4-methoxy-
• 4-Methoxy-2,5,6,7-tetrahydro-1H-azepin-2-one
• 4-methoxy-2,5,6,7-tetrahydro-1H-azepin-2-one
• 4-Methoxy-1,5,6,7-tetrahydro-2H-azepin-2-one
• 32571-11-2
• AKOS006355573
• SCHEMBL10755222

• InChIKey： YEALVHNCGQJEED-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H11NO2/c1-10-6-3-2-4-8-7(9)5-6/h5H,2-4H2,1H3,(H,8,9)
• SMILES： COC1=CC(=O)NCCC1 |t:2|

Computed Properties

• Exact Mass: 141.078978594Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 141.078978594Da
• Heavy Atom Count: 10
• Complexity: 163
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines